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Compound of Interest

Compound Name: Zirconium iodide

Cat. No.: B085238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of solid

zirconium iodide, with a primary focus on zirconium(IV) iodide (ZrI₄), the most stable and

common form. This document details quantitative physical data, outlines the experimental

protocols for their determination, and includes visualizations to illustrate key processes and

structures.

Physical and Chemical Properties
Zirconium iodide, particularly ZrI₄, is an orange- to red-brown crystalline solid.[1][2] It is a

hygroscopic compound that fumes in the air and reacts with water.[3][4] This reactivity is a

critical consideration in its handling and analysis. Zirconium(IV) iodide is an important

intermediate in the van Arkel-de Boer process for the production of high-purity zirconium metal.

[4]

Quantitative Physical Data
The key physical properties of various zirconium iodide species are summarized in the tables

below for easy comparison.

Table 1: Physical Properties of Zirconium(IV) Iodide (ZrI₄)
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Property Value

Molecular Formula ZrI₄

Molar Mass 598.84 g/mol [5]

Appearance
Orange-yellow to reddish-brown crystalline

solid[2][4][6]

Melting Point 499 °C (triple point)[4][7]

Boiling/Sublimation Point 431 °C (sublimes)[4][7]

Density 4.914 g/cm³[4]

Crystal Structure Monoclinic[4]

Space Group P2/c[4]

Vapor Pressure <2 mm Hg at 25 °C[2]

Table 2: Physical Properties of Other Zirconium Iodides

Property Zirconium(III) Iodide (ZrI₃) Zirconium(II) Iodide (ZrI₂)

Molecular Formula ZrI₃ ZrI₂

Appearance Dark blue crystals Solid

Melting Point 727 °C 827 °C

Crystal Structure Orthorhombic -

Experimental Protocols
This section details the methodologies for the synthesis and determination of the key physical

properties of zirconium iodide.

Synthesis and Purification: The van Arkel-de Boer
Process
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The primary method for both the synthesis of zirconium(IV) iodide and the purification of

zirconium metal is the van Arkel-de Boer process, also known as the iodide process or crystal

bar process.[8]

Objective: To produce high-purity zirconium metal by forming and subsequently decomposing

volatile zirconium(IV) iodide, leaving non-volatile impurities behind.

Methodology:

Formation of Zirconium(IV) Iodide: Impure zirconium metal is heated in an evacuated vessel

with an excess of iodine at a temperature range of 50-250 °C.[4] The zirconium reacts with

the iodine gas to form volatile zirconium(IV) iodide (ZrI₄).

Reaction: Zr (impure solid) + 2I₂ (gas) → ZrI₄ (gas)

Sublimation and Separation: The gaseous ZrI₄ is then allowed to sublime, separating it from

the non-volatile impurities.

Decomposition: The ZrI₄ gas is passed over a heated tungsten filament, typically at around

1400 °C.[4] The high temperature causes the ZrI₄ to decompose, depositing high-purity

zirconium metal onto the filament and releasing iodine gas.

Reaction: ZrI₄ (gas) → Zr (pure solid) + 2I₂ (gas)

Iodine Recycling: The released iodine gas is then free to react with more of the impure

zirconium, continuing the cycle until the crude metal is consumed.

Diagram of the van Arkel-de Boer Process Workflow:
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Caption: Workflow of the van Arkel-de Boer process for zirconium purification.

Melting Point Determination: Capillary Method
The melting point of zirconium iodide, being an air-sensitive solid, requires careful handling to

prevent reaction with atmospheric moisture. The capillary method is a standard technique for

determining the melting point of crystalline solids.

Objective: To determine the temperature range over which the solid zirconium iodide
transitions to a liquid.

Methodology:

Sample Preparation: A small amount of finely powdered, dry zirconium iodide is loaded into

a thin-walled capillary tube. The tube is then sealed under vacuum or in an inert atmosphere

to prevent decomposition.

Apparatus: The sealed capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or a Thiele tube filled with a high-boiling point oil. The capillary is positioned adjacent

to a calibrated thermometer.
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Heating: The apparatus is heated slowly and steadily, typically at a rate of 1-2 °C per minute

as the temperature approaches the expected melting point.

Observation: The sample is observed through a magnifying lens. The temperature at which

the first drop of liquid appears is recorded as the beginning of the melting range. The

temperature at which the last crystal melts is recorded as the end of the melting range. For a

pure substance, this range is typically narrow.

Density Measurement: Gas Pycnometry
Gas pycnometry is a non-destructive method used to determine the skeletal density of a solid

powder, which is particularly suitable for a reactive material like zirconium iodide.

Objective: To accurately measure the volume of the solid material, excluding pore and inter-

particle spaces, to calculate its density.

Methodology:

Sample Preparation: A precisely weighed sample of solid zirconium iodide is placed in a

sample chamber of known volume.

Purging: The chamber is purged with an inert gas, typically helium, to remove any adsorbed

moisture or air.

Analysis: The sample chamber is pressurized with helium to a specific pressure. A valve is

then opened, allowing the gas to expand into a second reference chamber of known volume.

Pressure Measurement: The pressure in the system is measured after stabilization.

Volume Calculation: Using Boyle's Law, the volume of the solid sample is calculated based

on the initial and final pressures and the known volumes of the chambers.

Density Calculation: The density is then calculated by dividing the mass of the sample by its

measured volume.

Crystal Structure Determination: X-ray Crystallography
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The arrangement of atoms in the crystalline solid is determined using single-crystal X-ray

diffraction.

Objective: To elucidate the three-dimensional atomic structure of zirconium iodide.

Methodology:

Crystal Growth: A suitable single crystal of zirconium iodide is grown.

Mounting: The crystal is mounted on a goniometer head in an X-ray diffractometer.

Data Collection: The crystal is irradiated with a monochromatic X-ray beam. As the crystal is

rotated, the X-rays are diffracted by the electron clouds of the atoms, producing a diffraction

pattern of spots of varying intensity.

Data Processing: The positions and intensities of the diffracted spots are measured. This

data is used to determine the unit cell dimensions and the space group of the crystal.

Structure Solution and Refinement: The diffraction data is used to generate an electron

density map of the unit cell. From this map, the positions of the individual atoms can be

determined and the structure refined to a high degree of accuracy.

Diagram of the Zirconium(IV) Iodide Crystal Structure Logic:
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Caption: Logical relationship of the structural components of solid ZrI₄.

Sublimation Point and Vapor Pressure Determination:
Knudsen Effusion Method
The Knudsen effusion method is a reliable technique for measuring the vapor pressure of

solids with low volatility.

Objective: To determine the vapor pressure of solid zirconium iodide as a function of

temperature and to identify its sublimation point under vacuum.

Methodology:

Apparatus: A sample of zirconium iodide is placed in a Knudsen cell, which is a small,

thermostatically controlled container with a small orifice. This cell is placed in a high-vacuum

chamber.
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Heating and Effusion: The cell is heated to a specific temperature, causing the zirconium
iodide to sublime. The vapor molecules effuse through the orifice into the vacuum.

Mass Loss Measurement: The rate of mass loss of the sample is measured over time using

a highly sensitive microbalance.

Vapor Pressure Calculation: The vapor pressure is calculated from the rate of mass loss

using the Hertz-Knudsen equation, which relates the rate of effusion to the vapor pressure,

temperature, and the area of the orifice.

Temperature Dependence: By performing measurements at different temperatures, the vapor

pressure curve can be determined, and the enthalpy of sublimation can be calculated using

the Clausius-Clapeyron equation.

Solubility Determination
Quantitative solubility data for zirconium iodide in non-aqueous, organic solvents is not readily

available in the literature. Qualitatively, its behavior is dictated by its high reactivity.

Aqueous Solubility: Zirconium(IV) iodide reacts vigorously with water, hydrolyzing to form

hydrated zirconium oxides and hydroiodic acid.[2][3] Therefore, it is considered reactive rather

than soluble in water.

Non-Aqueous Solubility:

Ethers: There is evidence of interaction between zirconium halides and ethers, suggesting

some degree of solubility or complex formation.

Hydrocarbons and Halogenated Solvents: Due to the polymeric and ionic character of the

solid, solubility in non-polar solvents like toluene or carbon tetrachloride is expected to be

low. However, specific quantitative data is not available. Zirconium(IV) chloride exhibits

enhanced solubility in methylated benzenes through the formation of π-complexes, a

behavior that has not been documented for the iodide.

Experimental Approach for Non-Aqueous Solubility:

Solvent Selection: Choose anhydrous, aprotic organic solvents.
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Equilibrium Method: A known excess of solid zirconium iodide is added to a known volume

of the solvent in a sealed, inert atmosphere container.

Agitation and Equilibration: The mixture is agitated at a constant temperature for an

extended period to ensure equilibrium is reached.

Separation: The saturated solution is carefully separated from the undissolved solid by

filtration or centrifugation under inert conditions.

Concentration Analysis: The concentration of zirconium in the solution is determined using a

suitable analytical technique, such as Inductively Coupled Plasma (ICP) spectroscopy. The

solubility is then expressed in units such as g/100 mL or mol/L.

This guide provides a foundational understanding of the key physical properties of solid

zirconium iodide and the experimental techniques used for their characterization. The

provided data and protocols are essential for researchers and professionals working with this

compound in various scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Solid Zirconium Iodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085238#physical-properties-of-zirconium-iodide-
solid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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